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Compound of Interest

Compound Name: 8,8"-Biskoenigine

Cat. No.: B13419702

For Researchers, Scientists, and Drug Development Professionals

Introduction

8,8"-Biskoenigine is a dimeric carbazole alkaloid first isolated from the plant Murraya koenigii,
commonly known as the curry tree.[1][2][3][4] Structurally, it is a symmetrical dimer of the
carbazole alkaloid koenigine.[1] This compound has garnered interest within the scientific
community due to its documented antiosteoporotic activity, presenting a potential avenue for
the development of new therapeutic agents.[1][2] This technical guide provides a
comprehensive overview of the discovery, isolation, and characterization of 8,8"-Biskoenigine,
including detailed experimental protocols and quantitative data where available.

Physicochemical Properties

Property Value Reference
Molecular Formula CssH36N206 --INVALID-LINK--
Molecular Weight 616.7 g/mol --INVALID-LINK--
Not specified in available
Appearance ]
literature
N Not specified in available
Solubility

literature
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Discovery and Natural Source

8,8"-Biskoenigine was first reported as a new carbazole alkaloid in 2003 by Wang et al.,
isolated from the leaves of Murraya koenigii collected in Xishuangbanna, Yunnan province,
China.[1] This plant is a member of the Rutaceae family and is a rich source of various
carbazole alkaloids.[3][4]

Experimental Protocols
Isolation of 8,8"-Biskoenigine from Murraya koenigii

While the seminal publication by Wang et al. (2003) outlines the isolation, specific quantitative
details such as the initial weight of plant material and final yield of 8,8"-Biskoenigine are not
available in the reviewed literature. The general procedure involves solvent extraction followed
by chromatographic separation.

General Workflow for Isolation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13419702#discovery-and-isolation-of-8-8-
biskoenigine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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